Cas no 1131605-47-4 (Cyclohexyl 2-hydroxy-5-iodobenzoate)

• Product Name: Cyclohexyl 2-hydroxy-5-iodobenzoate
• CAS No: 1131605-47-4
• MF: C₁₃H₁₅IO₃
• MW: 346.160876512527
• CID: 1030713
• PubChem ID: 44829024
• Update Time: 2025-04-20

Cyclohexyl 2-hydroxy-5-iodobenzoate Chemical and Physical Properties

Names and Identifiers

• Cyclohexyl 2-hydroxy-5-iodobenzoate
• 2-hydroxy-5-iodobenzoic acid cyclohexyl ester
• DTXSID60661111
• cyclohexyl 5-iodanyl-2-oxidanyl-benzoate
• A802856
• Cyclohexyl2-hydroxy-5-iodobenzoate
• 1131605-47-4
• AKOS015856294
• DB-060391

• Inchi： 1S/C13H15IO3/c14-9-6-7-12(15)11(8-9)13(16)17-10-4-2-1-3-5-10/h6-8,10,15H,1-5H2
• InChI Key： BYIRNNJOMRCXRT-UHFFFAOYSA-N
• SMILES： IC1C=CC(=C(C=1)C(=O)OC1CCCCC1)O

Computed Properties

• Exact Mass: 346.00659g/mol
• Monoisotopic Mass: 346.00659g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters